Cas no 873076-59-6 (9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 873076-59-6
• MF: C₁₉H₂₂BrN₅O₃
• MW: 448.31368303299
• CID: 5510007
• Update Time: 2025-10-30

9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(4-bromophenyl)-3-(2-ethoxyethyl)-6,7,8,9-tetrahydro-1-methyl-
• 9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C19H22BrN5O3/c1-3-28-12-11-25-17(26)15-16(22(2)19(25)27)21-18-23(9-4-10-24(15)18)14-7-5-13(20)6-8-14/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： XBTMWCCNUIBBLC-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(Br)C=C3)C1=NC1=C2C(=O)N(CCOCC)C(=O)N1C

Additional information on 9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

9-(4-Bromophenyl)-3-(2-Ethoxyethyl)-1-Methyl-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]Purine-2,4-Dione

The compound with CAS No 873076-59-6 is a highly specialized organic molecule known as 9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in the field of medicinal chemistry.

The pyrimido[1,2-g]purine core of this compound is a fused bicyclic system that combines pyrimidine and purine moieties. This structure is particularly interesting because it mimics certain natural nucleobases while offering additional functional groups for chemical modification. The presence of a 4-bromophenyl substituent at position 9 introduces electronic and steric effects that can influence the molecule's interaction with biological targets. Similarly, the 2-ethoxyethyl group at position 3 adds hydrophilic character to the molecule while maintaining some degree of lipophilicity through the ethoxy chain.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various diseases. For instance, researchers have explored its ability to modulate key enzymes involved in metabolic disorders and inflammatory conditions. The methyl group at position 1 further enhances the molecule's stability and bioavailability by reducing potential oxidative degradation pathways.

From a synthetic standpoint, the construction of this compound involves a multi-step process that typically begins with the preparation of the pyrimido[1,2-g]purine skeleton. This is followed by selective substitution reactions to introduce the bromophenyl and ethoxyethyl groups at their respective positions. The synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of biological activity studies conducted on this compound have demonstrated promising results in vitro models. For example assays have shown that it exhibits selective inhibition against certain kinases which are implicated in cancer progression and other proliferative diseases. Furthermore preliminary pharmacokinetic studies suggest that the compound has favorable absorption profiles making it a viable candidate for further preclinical testing.

The development of analogs based on this compound is an active area of research with scientists exploring variations in substituent patterns to optimize potency selectivity and pharmacokinetic properties. For instance modifications to the bromophenyl group such as replacing bromine with other halogens or electron-withdrawing groups are being investigated to enhance binding affinity to target proteins.

In conclusion 9-(4-bromophenyl)-3-(2-ethoxyethyl)-1-methyl-1H etc-pyrimido[1 2-g]purine-2 4-dione represents an exciting advancement in organic synthesis and drug discovery. Its unique structure combined with promising biological activity positions it as a valuable tool for exploring new therapeutic strategies against a range of diseases.